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Compound of Interest

N-Stearoyl-DL -
Compound Name:
dihydrolactocerebroside

Cat. No. B091782

Audience: Researchers, scientists, and drug development professionals.
Introduction:

N-Stearoyl-DL-dihydrolactocerebroside is a glycosphingolipid composed of a DL-
sphinganine (dihydrosphingosine) backbone, an N-linked stearoyl fatty acid, and a lactose
headgroup. As a member of the cerebroside family, it is a key component of cellular
membranes and is involved in various biological processes, including cell signaling,
recognition, and membrane stability. The "dihydro-" prefix indicates the absence of the
characteristic 4,5-trans double bond in the sphingoid base, making the lipid backbone fully
saturated. The "DL" designation signifies that a stereochemically mixed sphinganine precursor
can be utilized in its synthesis. This document provides a detailed protocol for the chemical
synthesis of N-Stearoyl-DL-dihydrolactocerebroside, outlining the necessary reagents,
experimental procedures, and characterization methods.

Synthetic Strategy Overview

The synthesis of N-Stearoyl-DL-dihydrolactocerebroside is approached through a
convergent strategy involving three main stages:

o Preparation of the Glycosyl Acceptor: Synthesis of N-Stearoyl-DL-sphinganine (Ceramide).
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e Preparation of the Glycosyl Donor: Synthesis of Hepta-O-acetyl-a-lactosyl bromide

(Acetobromolactose).

e Glycosylation and Deprotection: Koenigs-Knorr glycosylation of the ceramide with the
activated lactose donor, followed by the removal of acetyl protecting groups to yield the final

product.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of N-
Stearoyl-DL-dihydrolactocerebroside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091782#protocol-for-n-stearoyl-dl-
dihydrolactocerebroside-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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